Cas no 6635-35-4 (1,2,4-Benzenetriamine,5-nitro-)

• Product Name: 1,2,4-Benzenetriamine,5-nitro-
• CAS No: 6635-35-4
• MF: C₆H₈N₄O₂
• MW: 168.1533203125
• CID: 504570
• PubChem ID: 4256981
• Update Time: 2025-04-19

1,2,4-Benzenetriamine,5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Benzenetriamine,5-nitro-
• 2,4,5-Triaminonitrobenzene
• 5-NITRO-1,2,4-BENZENETRIAMINE
• 5-nitrobenzene-1,2,4-triamine
• DTXSID70401303
• NSC52208
• 6635-35-4
• (4,5-diamino-2-nitro-phenyl)-amine
• SCHEMBL9378154
• AKOS015917307
• A835431
• FT-0658069
• NSC-52208

• Inchi： 1S/C6H8N4O2/c7-3-1-5(9)6(10(11)12)2-4(3)8/h1-2H,7-9H2
• InChI Key： YPQHXZUZJLGKGK-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C(=CC=1N)N)N)=O

Computed Properties

• Exact Mass: 168.06484
• Monoisotopic Mass: 168.064726
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.2
• Topological Polar Surface Area: 124

Experimental Properties

• Density: 1.555
• Boiling Point: 501.4°C at 760 mmHg
• Flash Point: 257°C
• Refractive Index: 1.783
• PSA: 121.2